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Compound of Interest

Compound Name: 3-(Thiophen-2-yl)oxetan-3-amine

Cat. No.: B13229282

Get Quote

Executive Summary
3-(Thiophen-2-yl)oxetan-3-amine (CAS: 1379253-95-8) represents a high-value scaffold in

modern drug discovery, functioning as a metabolically stable, polar bioisostere of traditional

gem-dimethyl or carbonyl groups. The incorporation of the oxetane ring at the 3-position

reduces lipophilicity (LogP) while maintaining specific steric vectors, often improving the

pharmacokinetic profile of lead compounds.

This guide defines a "self-validating" synthesis route utilizing Ellman’s Sulfinamide chemistry.

This approach is selected over traditional Strecker or Curtius rearrangements due to its

superior reliability in generating quaternary centers on strained rings without compromising the

oxetane architecture.

Strategic Synthesis Architecture
Retrosynthetic Analysis
The construction of the quaternary center at C3 is the critical bottleneck. Direct nucleophilic

attack on oxetan-3-one often leads to ring-opening or polymerization. Therefore, the strategy
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relies on a chiral auxiliary-mediated imine addition, which activates the ketone electrophile

while protecting the sensitive oxetane ring.

The Logic:

Disconnection: C3–N bond and C3–C(Thiophene) bond.

Precursor: Oxetan-3-one.[1][2]

Reagent:tert-Butanesulfinamide (Ellman's Auxiliary).[3]

Nucleophile: 2-Thienyllithium (generated in situ).

Reaction Pathway Visualization
The following diagram outlines the critical path from raw materials to the isolated hydrochloride

salt.

Figure 1: Strategic Synthesis Architecture via Ellman Chemistry
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Detailed Experimental Protocol
Step 1: Formation of the Sulfinimine
Objective: Activate the oxetane ketone for nucleophilic attack without triggering ring opening.

Rationale: Titanium(IV) ethoxide acts as both a Lewis acid catalyst and a water scavenger,

driving the equilibrium toward the imine.
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Reagents: Oxetan-3-one (1.0 eq), (R)- or (S)-2-methylpropane-2-sulfinamide (1.1 eq),

Ti(OEt)₄ (2.0 eq), THF (anhydrous).

Protocol:

Charge a flame-dried round-bottom flask with oxetan-3-one (e.g., 10.0 mmol) and 2-

methylpropane-2-sulfinamide (11.0 mmol) in anhydrous THF (0.5 M).

Add Ti(OEt)₄ (20.0 mmol) dropwise under N₂ atmosphere.

Heat the mixture to 60°C for 6–12 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.

Workup: Cool to RT. Pour into brine (equal volume) with vigorous stirring. The Ti salts will

precipitate as a thick white slurry. Dilute with EtOAc and filter through a Celite pad.

Purification: Flash column chromatography (0-30% EtOAc in Hexanes).

Validation: ¹H NMR should show the disappearance of the ketone signal and the presence

of the t-butyl group (~1.2 ppm).

Step 2: Nucleophilic Addition of Thiophene
Objective: Install the heteroaryl group at the quaternary center. Rationale: 2-Thienyllithium is

generated in situ to prevent degradation. The low temperature (-78°C) is mandatory to

suppress the decomposition of the oxetane ring and prevent over-addition.

Reagents: Thiophene (1.2 eq), n-BuLi (1.2 eq, 2.5M in hexanes), Sulfinimine (from Step 1,

1.0 eq), THF (anhydrous).

Protocol:

Generation of Nucleophile: In a separate flask, dissolve thiophene (12.0 mmol) in

anhydrous THF at -78°C. Add n-BuLi (12.0 mmol) dropwise. Stir for 30–45 mins at -78°C

to ensure lithiation.

Addition: Dissolve the Sulfinimine (10.0 mmol) in THF and add it dropwise to the lithiated

thiophene solution at -78°C via cannula or syringe pump.
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Reaction: Stir at -78°C for 2 hours, then allow to warm slowly to RT over 4 hours.

Quench: Quench with saturated NH₄Cl solution.

Extraction: Extract with EtOAc (3x). Dry organics over Na₂SO₄ and concentrate.

Purification: Silica gel chromatography (EtOAc/Hexanes gradient). The product is the N-

sulfinyl protected amine.

Step 3: Deprotection to Hydrochloride Salt
Objective: Remove the chiral auxiliary to yield the free amine salt. Rationale: HCl in dioxane

provides a water-free acidic environment, precipitating the product directly as the salt, which

aids in purification.

Reagents: 4M HCl in 1,4-dioxane (5.0 eq), MeOH (minimal).

Protocol:

Dissolve the protected intermediate in a minimal amount of MeOH or dry dioxane.

Add 4M HCl in dioxane (excess) at 0°C.

Stir at RT for 1–2 hours. A white precipitate should form.

Isolation: Add Et₂O to complete precipitation. Filter the solid, wash with cold Et₂O, and dry

under vacuum.

Result: 3-(Thiophen-2-yl)oxetan-3-amine hydrochloride.[4][5]

Characterization & Validation
The following data tables provide the expected spectral fingerprints for validation.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (for HCl salt)
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Property Value Significance

Molecular Weight 155.22 (Free Base) Fragment-like space

LogP (Calc) ~0.8
Ideal for CNS penetration and

oral bioavailability

TPSA ~64 Å² Good permeability predictor

pKa ~7.5 - 8.0

Lower than typical aliphatic

amines due to inductive effect

of oxetane oxygen

Applications in Medicinal Chemistry
Bioisosterism
The 3-aminooxetane moiety is a proven bioisostere for:

Gem-dimethyl groups: Reduces lipophilicity while maintaining steric bulk.

Carbonyl groups: The oxetane oxygen acts as a hydrogen bond acceptor similar to a ketone

but without the metabolic liability of reduction.

Metabolic Stability
The quaternary center at C3 prevents metabolic oxidation at the alpha-position of the amine, a

common clearance pathway for primary amines. The oxetane ring itself is generally stable to

CYP450 metabolism, unlike larger cyclic ethers which are prone to oxidative ring opening.

Figure 2: Medicinal Chemistry Utility Map
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Safety & Handling
Oxetane Ring Strain: Oxetanes possess significant ring strain (~106 kJ/mol).[6] While stable

under basic/nucleophilic conditions, they are susceptible to acid-catalyzed ring opening in

the presence of strong nucleophiles.[7] The deprotection step (HCl/Dioxane) is controlled to

precipitate the salt immediately, minimizing exposure to solution-phase acid which could

degrade the ring.

Thiophene Toxicity: Thiophene derivatives can be metabolic precursors to reactive

intermediates (epoxides). Handle all precursors in a fume hood.

Organolithiums:n-BuLi is pyrophoric. Strict anhydrous techniques are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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